Cas no 40789-98-8 (3-Sulfanylbutan-2-one)

• Product Name: 3-Sulfanylbutan-2-one
• CAS No: 40789-98-8
• MF: C₄H₈OS
• MW: 104.170720100403
• MDL: MFCD00085206
• CID: 55291
• PubChem ID: 87559131
• Update Time: 2026-05-14

3-Sulfanylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Mercapto-2-butanone
• 3-Mercapto-2-Butan-One
• 3-sulfanylbutan-2-one
• 2-Mercapto-3-butanone
• 2-BUTANONE, 3-MERCAPTO-
• 3-Mercaptobutan-2-one
• FEMA No. 3298
• Mercapto-3 butanone-2 [French]
• XLMPYCGSRHSSSX-UHFFFAOYSA-N
• Mercapto-3 butanone-2
• 3-mercapto-2- butanone
• KSC235Q7B
• L540
• AB1
• 3-Mercapto-2-butanone,95%
• 3-Sulfanylbutan-2-one

• MDL： MFCD00085206
• Inchi： 1S/C4H8OS/c1-3(5)4(2)6/h4,6H,1-2H3
• InChI Key： XLMPYCGSRHSSSX-UHFFFAOYSA-N
• SMILES： S([H])C([H])(C([H])([H])[H])C(C([H])([H])[H])=O
• BRN： 1737689

Computed Properties

• Exact Mass: 104.03000
• Monoisotopic Mass: 104.029586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 60.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.7
• Topological Polar Surface Area: 18.1

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.035 g/mL at 25 °C(lit.)
• Boiling Point: 90°C/25mmHg(lit.)
• Flash Point: 117 °F
• Refractive Index: n20/D 1.4352
• PSA: 55.87000
• LogP: 0.89370
• Sensitiveness: Light Sensitive
• FEMA: 3298
• Solubility: Slightly soluble in water, easily soluble in ethanol, diethyl ether, pyridine and alkaline solution.

3-Sulfanylbutan-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： R10: flammable. R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S26-S36
• RTECS：EL9050000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether